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Compound of Interest

2-Bromo-3'-fluoro-5'-
Compound Name:
methylbenzophenone

cat. No.: B1292350

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the structural elucidation of 2-
Bromo-3'-fluoro-5'-methylbenzophenone, a halogenated benzophenone derivative of
interest in medicinal chemistry and materials science. This document outlines a probable
synthetic route via Friedel-Crafts acylation and details the expected outcomes from key
analytical techniques used for its characterization, including Nuclear Magnetic Resonance
(NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). All predicted
and comparative data are presented in a structured format to facilitate understanding and
further research.

Introduction

Benzophenones are a class of aromatic ketones with a wide range of applications, serving as
photoinitiators, fragrances, and scaffolds in the synthesis of pharmaceuticals.[1] The
introduction of halogen substituents can significantly modulate their physicochemical and
biological properties. 2-Bromo-3'-fluoro-5'-methylbenzophenone is a specific derivative
whose structural confirmation is paramount for its potential applications. This guide details the
process of its structural elucidation.

Chemical Structure:
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Figure 1: Chemical structure of 2-Bromo-3'-fluoro-5'-methylbenzophenone.

Synthesis

A common and effective method for the synthesis of benzophenones is the Friedel-Crafts
acylation.[2] This reaction involves the acylation of an aromatic ring with an acyl halide or
anhydride using a strong Lewis acid catalyst.

Proposed Synthetic Pathway

The synthesis of 2-Bromo-3'-fluoro-5'-methylbenzophenone can be envisioned through the
Friedel-Crafts acylation of 1-bromo-2-fluorobenzene with 3-fluoro-5-methylbenzoyl chloride in
the presence of a Lewis acid catalyst such as aluminum chloride (AICIs).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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